Cas no 1369110-06-4 (3-(5-bromothiophen-3-yl)pyrrolidine)

• Product Name: 3-(5-bromothiophen-3-yl)pyrrolidine
• CAS No: 1369110-06-4
• MF: C₈H₁₀BrNS
• MW: 232.140699863434
• CID: 6177319
• PubChem ID: 112483805
• Update Time: 2025-06-15

3-(5-bromothiophen-3-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-3-yl)pyrrolidine
• EN300-1912876
• 1369110-06-4

• Inchi： 1S/C8H10BrNS/c9-8-3-7(5-11-8)6-1-2-10-4-6/h3,5-6,10H,1-2,4H2
• InChI Key： UERAZVCINRYXEJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C1CNCC1

Computed Properties

• Exact Mass: 230.97173g/mol
• Monoisotopic Mass: 230.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(5-bromothiophen-3-yl)pyrrolidine

Introduction to 3-(5-bromothiophen-3-yl)pyrrolidine (CAS No. 1369110-06-4)

3-(5-bromothiophen-3-yl)pyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 1369110-06-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule combines a pyrrolidine ring with a brominated thiophene moiety, making it a versatile scaffold for the development of novel bioactive agents. The structural features of this compound have garnered attention due to its potential applications in drug discovery, particularly in the synthesis of targeted therapeutics.

The pyrrolidine core is a common pharmacophore found in numerous pharmacologically active compounds, contributing to its favorable pharmacokinetic properties and biological activity. Its incorporation into molecular frameworks often enhances binding affinity and selectivity towards biological targets. In contrast, the bromothiophene substituent introduces unique electronic and steric properties, which can modulate the reactivity and biological effects of the molecule. This combination makes 3-(5-bromothiophen-3-yl)pyrrolidine a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets. Studies have shown that the bromothiophene moiety can engage in π-stacking interactions and hydrogen bonding, which are critical for drug-receptor binding. The pyrrolidine ring, on the other hand, can form stable hydrogen bonds with polar residues in protein active sites. These insights have guided the design of derivatives with enhanced potency and selectivity.

In the context of modern drug development, 3-(5-bromothiophen-3-yl)pyrrolidine has been investigated for its potential role in addressing various therapeutic challenges. For instance, its structural motif has been explored in the development of kinase inhibitors, where both the pyrrolidine and bromothiophene components contribute to optimal binding geometry. Additionally, its derivatives have shown promise in preclinical studies as modulators of G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes.

The synthesis of 3-(5-bromothiophen-3-yl)pyrrolidine involves multi-step organic transformations, including cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are essential for constructing the desired heterocyclic framework. The bromination step is particularly critical, as it introduces the reactive site necessary for further functionalization. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions, have been employed to achieve high yields and purity, ensuring that the final product meets pharmaceutical standards.

One of the most compelling aspects of 3-(5-bromothiophen-3-yl)pyrrolidine is its potential for structural diversification. By modifying either the pyrrolidine or bromothiophene component, researchers can generate a library of derivatives with tailored biological activities. This flexibility has led to several patents and ongoing clinical trials where analogs of this compound are being evaluated for their therapeutic efficacy. The growing body of literature underscores its significance as a building block in medicinal chemistry.

The role of CAS No. 1369110-06-4 in this context is not merely as an identifier but as a reference point for researchers exploring related chemical space. The CAS registry number ensures that scientists worldwide can accurately reference and replicate experiments involving this compound. This standardization is crucial for collaborative research and regulatory submissions, where precise chemical identification is paramount.

Future directions in the study of 3-(5-bromothiophen-3-yl)pyrrolidine may include exploring its role in emerging therapeutic areas such as oncology and neurology. The compound’s ability to interact with multiple biological targets makes it a valuable candidate for developing dual-action drugs or multi-target inhibitors. Additionally, green chemistry principles are being integrated into its synthesis to minimize environmental impact while maintaining high efficiency.

In conclusion, 3-(5-bromothiophen-3-yl)pyrrolidine (CAS No. 1369110-06-4) represents a fascinating intersection of structural complexity and biological potential. Its unique combination of pharmacophoric elements has positioned it as a cornerstone in modern drug discovery efforts. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in addressing global health challenges.